Cas no 900338-88-7 (5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide)

• Product Name: 5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide
• CAS No: 900338-88-7
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6616363
• PubChem ID: 6621640
• Update Time: 2025-06-29

5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide
• N-phenethyl-5-phenyl-1,3,4-oxadiazole-2-carboxamide
• 900338-88-7
• IDI1_026725
• BRD-K09434914-001-01-0
• SR-01000125238
• HMS1498A15
• F2135-0712
• ChemDiv3_008815
• AKOS001790201
• SR-01000125238-1

• Inchi： 1S/C17H15N3O2/c21-15(18-12-11-13-7-3-1-4-8-13)17-20-19-16(22-17)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,21)
• InChI Key： IQTPBSQLEBZFAG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68Ų

Additional information on 5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide

5-Phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide

The compound 5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide (CAS No: 900338-88-7) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of phenyl groups and the carboxamide functional group in its structure makes it highly versatile and interesting for both academic and industrial applications.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material science due to their unique electronic properties and structural flexibility. The 5-phenyl substituent in this compound contributes to its aromatic stability, while the N-(2-phenylethyl) group enhances its solubility and bioavailability. These features make it a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is followed by functionalization with the phenyl and ethyl groups through nucleophilic substitution or coupling reactions. Researchers have recently optimized these steps to improve yield and purity, making the compound more accessible for large-scale production.

In terms of physical properties, this compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding from the carboxamide group. Its solubility in organic solvents like dichloromethane and THF makes it suitable for solution-based applications such as thin-film deposition or polymer blending.

One of the most exciting developments involving this compound is its application in organic electronics. Studies have shown that 5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide can act as an efficient electron transport material in organic light-emitting diodes (OLEDs). Its ability to facilitate charge transport while maintaining stability under operational conditions has made it a valuable component in next-generation display technologies.

Beyond electronics, this compound has also been explored for its potential in catalysis. The oxadiazole ring's ability to coordinate with metal ions makes it a promising ligand for transition metal catalysts in various organic transformations. Recent research has demonstrated its effectiveness in asymmetric catalysis for the synthesis of chiral pharmaceutical intermediates.

In conclusion, 5-phenyl-N-(2-phenylethyl)-1,3,4-oxadiazole-2-carboxamide (CAS No: 900338-88) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations.